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Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction: Dermocybin, a naturally occurring anthraquinone pigment, presents a compelling

alternative to synthetic dyes for textile applications. Extracted from fungi of the Cortinarius

genus, particularly Cortinarius sanguineus (syn. Dermocybe sanguinea), this colorant offers

vibrant reddish hues and demonstrates promising performance on various fibers. This

document provides detailed protocols for the extraction of Dermocybin and its application to

polyester, polyamide, and wool, along with a summary of its performance characteristics and

toxicological profile.

Chemical Profile
Dermocybin is a hydroxyanthraquinone, a class of compounds known for their color and

biological activity. Its chemical structure is fundamental to its dyeing properties and its

interactions with textile fibers.

Figure 1: Chemical Structure of Dermocybin.

Experimental Protocols
Protocol 1: Extraction of Dermocybin from Cortinarius
sanguineus
This protocol details the isolation of Dermocybin and other anthraquinone aglycones from

fresh fungal material using endogenous enzymatic hydrolysis.[1] The method yields a primary
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fraction containing emodin and Dermocybin.

Workflow:

Fresh Fungi (Cortinarius sanguineus)

Homogenize in Water
(1:1 w/v)

Incubate at 38°C for 48h
(Endogenous β-glucosidase activity)

Filter and Wash with Acetone

Evaporate Acetone

Acidify Aqueous Residue
(pH 3 with HCl)

Precipitate Anthraquinones

Collect Precipitate
(Centrifugation/Filtration)

Dry the Pigment Powder

Fraction 1: Emodin & Dermocybin
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Figure 2: Workflow for Dermocybin Extraction.

Methodology:

Homogenization: Fresh fruiting bodies of Cortinarius sanguineus are homogenized in an

equal volume of water (1:1 w/v).

Enzymatic Hydrolysis: The homogenate is incubated at 38°C for 48 hours. This allows the

fungus's native β-glucosidase to hydrolyze the anthraquinone glycosides (Dermocybin-1-β-

D-glucopyranoside) into their aglycone forms (Dermocybin).

Extraction: The resulting slurry is filtered, and the fungal mass is washed with acetone to

extract the pigments.

Concentration: The acetone is evaporated from the filtrate under reduced pressure.

Precipitation: The remaining aqueous solution is acidified to pH 3 with hydrochloric acid

(HCl), causing the anthraquinone aglycones to precipitate.

Collection and Drying: The precipitate is collected by centrifugation or filtration and then

dried. This yields "Fraction 1," which is rich in emodin and Dermocybin. A yield of

approximately 56 g of this fraction can be obtained from 10.5 kg of fresh fungi.[1]

Protocol 2: High-Temperature Disperse Dyeing of
Polyester and Polyamide
This method is suitable for dyeing synthetic fibers like polyester (PET) and polyamide (PA)

where high temperatures are required for dye penetration.

Methodology:

Fabric Preparation: Scour polyester and polyamide fabrics to remove any impurities.

Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 50:1. Disperse the

purified Dermocybin powder (1.0% on weight of fabric, o.w.f.) in water. The pH of the bath
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should be adjusted to 5 for polyester and 5.5 for polyamide using a sodium acetate-acetic

acid buffer.

Dyeing Process:

Immerse the fabric in the dye bath at 60°C.

Increase the temperature to 130°C for polyester or 120°C for polyamide at a rate of

2°C/minute.

Maintain this temperature for 60 minutes.

Cool the dye bath to 70°C.

Post-Treatment:

Remove the dyed fabric and rinse thoroughly with water.

Perform a reduction clearing process for polyester to remove surface dye and improve

fastness. This involves treating the fabric in a bath containing 2 g/L sodium hydrosulfite, 2

g/L sodium hydroxide, and 0.5 g/L of a dispersing agent at 70°C for 20 minutes.

Rinse the fabric again and air dry.

Protocol 3: Mordant Dyeing of Wool
This protocol uses metal salts (mordants) to create a complex with the dye molecule, which

then binds strongly to protein fibers like wool. A pre-mordanting technique is described.

Workflow:
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Scoured Wool Fabric

Prepare Mordant Bath
(e.g., 10% Alum o.w.f.)

Pre-mordant Fabric
(Simmer for 60 min)

Cool and Rinse Fabric

Prepare Dermocybin Dye Bath
(1% o.w.f., pH 4.5)

Dye Mordanted Fabric
(Simmer for 60 min)

Cool, Rinse, and Air Dry

Dyed Wool Fabric

Click to download full resolution via product page

Figure 3: Pre-mordant Dyeing Workflow for Wool.

Methodology:
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Fabric Preparation: Scour wool fabric to ensure it is clean.

Pre-mordanting:

Prepare a mordant bath with a 50:1 liquor ratio. Dissolve the chosen mordant (e.g., 10%

o.w.f. potassium aluminum sulfate) in water.

Immerse the wet wool fabric in the mordant bath at 40°C.

Raise the temperature to a simmer (approx. 90-95°C) and hold for 60 minutes.

Allow the bath to cool before removing the fabric. Rinse gently.

Dyeing Process:

Prepare a new dye bath with a 50:1 liquor ratio containing 1.0% o.w.f. Dermocybin. Adjust

the pH to 4.5 with acetic acid.

Enter the wet, mordanted wool into the dye bath at 40°C.

Raise the temperature to a simmer over 30-45 minutes and hold for 60 minutes, stirring

gently.

Post-Treatment:

Allow the dye bath to cool completely.

Remove the fabric, rinse with water of the same temperature, and then with cool water

until the water runs clear.

Air dry away from direct sunlight.

Performance and Properties
The performance of Dermocybin as a textile dye is evaluated based on the final color

achieved and its fastness to external factors like washing, light, and rubbing.

Colorimetric Data
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The color of the dyed fabrics is quantified using the CIELAB color space, where L* represents

lightness, a* represents the red-green axis, and b* represents the yellow-blue axis.

Table 1: CIELAB Color Coordinates for Textiles Dyed with Dermocybin

Fiber
Dyeing
Method

L* a* b*
Color
Achieved

Polyester
High-Temp
Disperse

52.4 42.1 24.9
Bright
Reddish-
Orange

Polyamide
High-Temp

Disperse
40.2 30.1 9.8 Wine-Red

Wool
Mordant

(Alum)
48.9 35.5 15.1 Red

| Wool | Mordant (Iron) | 35.2 | 15.8 | 8.2 | Violet |

Note: Data is compiled and representative of values reported in referenced literature. Actual

values may vary based on precise experimental conditions.

Color Fastness Properties
Color fastness is graded on a scale of 1 (poor) to 5 (excellent) according to ISO standards.

Table 2: Color Fastness Ratings for Textiles Dyed with Dermocybin
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Fiber
Dyeing
Method

Light
Fastness
(ISO 105-

B02)

Washing
Fastness
(ISO 105-

C06)

Rubbing
Fastness
(Dry) (ISO
105-X12)

Rubbing
Fastness
(Wet) (ISO
105-X12)

Polyester
High-Temp
Disperse

4-5 4-5 4-5 4-5

Polyamide
High-Temp

Disperse
3 3 4 3-4

Wool
Mordant

(Alum)
3-4 3-4 4 3

| Wool | Mordant (Iron) | 4 | 4 | 4 | 3-4 |

Note: Data is compiled and representative of values reported in referenced literature.

Toxicological Profile
For professionals in drug development and related fields, the toxicological profile of any

compound is of paramount importance. Studies on anthraquinones from Cortinarius

sanguineus provide initial safety data.

Mutagenicity: Dermocybin was found to be non-mutagenic in the Ames test.

Cellular Toxicity: It presented low cellular toxicity in studies using human cell lines.

Skin Sensitization: Dermocybin did not induce skin sensitization in the KeratinoSens™

assay.

Aquatic Toxicity: While one study noted some toxicity to certain aquatic organisms, a

predicted no-effect concentration (PNEC) was established, providing a benchmark for

environmental safety assessments.

It is important to note that toxicological profiles can be complex. For instance, emodin, another

major anthraquinone in the fungal extract, has shown mutagenic potential in some studies.

Therefore, the purity of the Dermocybin dye used is a critical factor in its safety profile.
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Conclusion
Dermocybin is a promising natural dye that can produce vibrant and durable colors on a range

of textile fibers. On polyester, it achieves excellent fastness properties comparable to synthetic

disperse dyes.[2] While its performance on polyamide and mordanted wool is more moderate, it

still provides a viable natural alternative. The detailed protocols and performance data provided

here offer a foundation for further research into the optimization and application of this fungal

biocolorant. Its favorable preliminary toxicological profile suggests potential for use in

applications where biocompatibility is a concern, warranting further investigation for both textile

and potentially other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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